N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C15H11N3OS2/c1-8-9(2)20-14(10(8)7-16)18-13(19)15-17-11-5-3-4-6-12(11)21-15/h3-6H,1-2H3,(H,18,19)
• InChI Key: GIISRFWPHPLTAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=NC3=CC=CC=C3S2)C
• Molecular Formula: C15H11N3OS2
• Molecular Weight: 313.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide” includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. The compound also contains a benzo[d]thiazole group and a carboxamide group.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. Unfortunately, I could not find more specific physical and chemical properties of this compound.

Scientific Research Applications

Antibacterial and Anticancer Applications

• Antibacterial Activity : Novel analogs designed and synthesized for antibacterial applications have shown promising activity, especially against bacteria like Staphylococcus aureus and Bacillus subtilis. These compounds exhibit antibacterial activity at non-cytotoxic concentrations to mammalian cells, suggesting a selective mechanism of action against microbial targets without harming host cells (Palkar et al., 2017).

• Anticancer Activity : Some benzothiazole derivatives have been evaluated for their anticancer activities against various cancer cell lines, indicating potential as antitumor agents. Compounds have demonstrated significant antiproliferative activity, highlighting the structural versatility and therapeutic potential of benzothiazole and thiophene compounds in oncology (Osmaniye et al., 2018).

Synthetic Chemistry and Molecular Design

• Synthetic Routes : Research has been conducted on developing scalable synthetic routes for benzothiazole derivatives with potential applications in drug development. These studies not only improve the efficiency of producing these compounds but also contribute to the understanding of their chemical properties and potential for modification (Scott et al., 2006).

• Novel Derivatives for Drug Design : The design and synthesis of new benzothiazole derivatives, incorporating various functional groups and pharmacophores, have been explored for their biological activities, including anticancer effects. These studies aim to identify novel therapeutic agents with improved efficacy and selectivity (Tiwari et al., 2017).

• Structural and Mechanistic Studies : Structural analysis and mechanistic studies of benzothiazole derivatives provide insights into their interactions with biological targets, such as DNA, enzymes, and cellular receptors. These investigations help in elucidating the modes of action of these compounds and refining their designs for specific therapeutic applications (Rye et al., 1992).

Future Directions

The future directions of “N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide” could involve further structure optimization and in-depth studies as a possible inhibitor. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.